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Compound of Interest

Compound Name: Pyridate

Cat. No.: B1679944 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Pyridate, a herbicide used in agricultural and research settings. Adherence to these

procedural steps is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. Pyridate is classified as harmful if swallowed, a skin irritant,

and may cause an allergic skin reaction.[1][2] Furthermore, it is very toxic to aquatic life with

long-lasting effects.[2][3]

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). In the event of a spill, contain the material to prevent

environmental release and manage the cleanup materials as hazardous waste.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[1]

Skin Protection: Chemical-impermeable gloves and impervious clothing are necessary.[1]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[1]

In Case of a Spill:

For small spills, wipe up with an absorbent material like cloth or fleece.[3]
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For large spills, dike the material and absorb it in vermiculite, dry sand, or earth, then place it

into containers for disposal.[3]

Following product recovery, flush the area with water.[3]

Never return spilled material to the original container for re-use.[3]

All materials used for spill cleanup must be collected and disposed of as hazardous waste.[3]

[4]

Core Disposal Principles
The disposal of Pyridate and its containers is regulated by federal, state, and local laws,

including the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource

Conservation and Recovery Act (RCRA).[5]

Consult the Product Label: The most crucial first step is to read the "Storage and Disposal"

section on the product's label for specific instructions.[4][6]

Hazardous Waste: Pyridate waste and its containers must be treated as hazardous waste

and disposed of at a licensed or approved waste disposal facility.[3][7]

Prevent Environmental Contamination: Never pour Pyridate or its rinse water down sinks,

drains, or into any water bodies.[7][8][9] The pesticide is toxic to estuarine organisms.[7]

Local Regulations: Always check with your local environmental or solid waste authority for

specific community guidelines or collection programs, as state and local laws may be stricter

than federal requirements.[5][6][9]

Step-by-Step Disposal Procedures
Disposal of Excess or Unwanted Pyridate
Wastes resulting from the use of this product must be disposed of properly.[7]

Identify as Waste: Any excess product that cannot be used according to the label directions

should be considered waste.[9]
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Containerize and Label: Keep the waste Pyridate in its original, labeled container.[6] If the

original container is damaged, transfer the waste to a clean, sealable, high-density

polyethylene (HDPE) container and label it clearly.[10]

Arrange for Disposal: Contact a licensed hazardous waste disposal company or your local

solid waste authority to arrange for transport and disposal.[3][5] Many states offer "Clean

Sweep" programs for collecting pesticide waste.[5]

Disposal of Empty Pyridate Containers
Empty containers may retain product residue and must be handled carefully.[3] Do not reuse

empty containers for any other purpose.[6][7]

For Nonrefillable Plastic and Metal Containers (>50 lbs):

Triple Rinse Promptly: As soon as the container is empty, perform a triple rinse (or pressure

rinse) procedure.[7]

Step 1: Empty the remaining contents into your application equipment or a mix tank.[7]

Step 2: Fill the container 1/4 full with water.[7]

Step 3: Replace and tighten the closure. For the next 30 seconds, tip the container on its

side and roll it back and forth, ensuring at least one complete revolution.[7]

Step 4: Stand the container on its end and tip it back and forth several times. Repeat on

the other end.[7]

Step 5: Empty the rinsate (the rinse water) into the application equipment or a mix tank for

later use or disposal.[7]

Step 6: Repeat this entire procedure two more times.[7]

Final Disposal:

Plastic Containers: Once rinsed, offer the container for recycling if available. If not,

puncture it to prevent reuse and dispose of it in a sanitary landfill or by incineration, as

approved by state and local authorities.[7]
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Metal Containers: Offer for recycling or reconditioning if appropriate. Otherwise, puncture

and dispose of in a sanitary landfill or by other approved procedures.[7]

For Fiber Drums with Liners:

Empty Liner: Completely empty the liner by shaking and tapping the sides and bottom to

loosen clinging particles. Empty the residue into application equipment.[7]

Dispose of Liner: Offer the liner for recycling if available, or dispose of it in a sanitary landfill

or by incineration.[7]

Dispose of Drum: If the drum is not contaminated and can be reused, it should only be

refilled with Pyridate Technical.[7] If it cannot be reused, dispose of it in the same manner

required for its liner.[7]

Quantitative Data for Disposal Procedures
Parameter Specification Container Type Source

Rinse Volume

Fill 1/4 of the

container capacity

with water.

Nonrefillable Plastic &

Metal
[7]

Rinsing Agitation Time

Roll back and forth for

a minimum of 30

seconds.

Nonrefillable Plastic &

Metal
[7]

Rinse Repetitions

The entire rinsing

procedure must be

repeated 3 times.

Nonrefillable Plastic &

Metal
[7]

Pressure Rinse

Minimum

30 PSI for at least 60

seconds.

Large Nonrefillable

Containers
[7]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of

Pyridate waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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